Cas no 823803-08-3 (L-Asparagine, N-(mercaptoacetyl)-L-valyl-)

823803-08-3 structure
Product name:L-Asparagine, N-(mercaptoacetyl)-L-valyl-
L-Asparagine, N-(mercaptoacetyl)-L-valyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Asparagine, N-(mercaptoacetyl)-L-valyl-
- (2S)-4-amino-2-[[(2S)-3-methyl-2-[(2-sulfanylacetyl)amino]butanoyl]amino]-4-oxobutanoic acid
- DTXSID30838176
- N-(Sulfanylacetyl)-L-valyl-L-asparagine
- 823803-08-3
-
- Inchi: InChI=1S/C11H19N3O5S/c1-5(2)9(14-8(16)4-20)10(17)13-6(11(18)19)3-7(12)15/h5-6,9,20H,3-4H2,1-2H3,(H2,12,15)(H,13,17)(H,14,16)(H,18,19)/t6-,9-/m0/s1
- InChI Key: XYRYCMNZHNVGOW-RCOVLWMOSA-N
- SMILES: CC(C)C(C(=O)NC(CC(=O)N)C(=O)O)NC(=O)CS
Computed Properties
- Exact Mass: 305.10454189g/mol
- Monoisotopic Mass: 305.10454189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 140Ų
- XLogP3: -0.9
L-Asparagine, N-(mercaptoacetyl)-L-valyl- Related Literature
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Taeil Shin,Minjun Kim,Younjae Jung,Sung June Cho,Hyunwoo Kim,Hyunjoon Song Chem. Commun., 2020,56, 14404-14407
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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Qikai Li,Yanlin Song,Lei Jiang Soft Matter, 2010,6, 2470-2474
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